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Compound of Interest

Compound Name: Folic Acid-d2

Cat. No.: B588965 Get Quote

Essential Safety and Handling Guide for Folic
Acid-d2
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides immediate and essential

safety and logistical information for Folic Acid-d2, a deuterated form of Folic Acid. While Folic

Acid is not classified as a hazardous substance, adherence to proper laboratory protocols is

crucial to maintain a safe working environment.[1]

Personal Protective Equipment (PPE)
When handling Folic Acid-d2, especially in powder form, the following personal protective

equipment is recommended to minimize exposure and prevent contamination.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety glasses with

side shields or

goggles

EN166 or OSHA 29

CFR 1910.133

compliant

Protects eyes from

dust particles.

Hand Protection
Nitrile or neoprene

gloves

ASTM D6978

compliant for

chemotherapy gloves

is a good practice

Prevents skin contact.

[2]

Body Protection
Laboratory coat or

disposable gown

Solid front, long

sleeves, and tight-

fitting cuffs

Protects clothing and

skin from

contamination.[3]

Respiratory Protection

Not generally required

under normal use with

good ventilation

Use a particulate filter

respirator (e.g., N95) if

dust is generated

Minimizes inhalation

of airborne particles.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a structured workflow is critical for the safe handling of Folic Acid-d2 from

receipt to disposal.
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Preparation

Handling

Cleanup & Spill

Disposal
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(Well-ventilated)

Don Appropriate PPE

1. Setup

Weigh Compound
(Avoid generating dust)

2. Proceed

Dissolve in Solvent

3. Experiment

Decontaminate Surfaces

4. Post-Experiment

Collect Waste
(Labeled containers)

Spill Response

Emergency

Dispose via Institutional Protocol

5. Finalize
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Caption: Safe handling workflow for Folic Acid-d2.
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Preparation:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the powder form.

Before handling, put on all required PPE as specified in the table above.

Handling:

Avoid all personal contact, including inhalation of dust.

When weighing, use techniques that minimize dust generation.

Keep containers securely sealed when not in use.

Do not eat, drink, or smoke in the handling area.

In Case of a Spill:

Minor Spills: For dry spills, carefully sweep or vacuum the material, avoiding dust

generation, and place it in a sealed container for disposal.

Major Spills: Alert personnel in the area and, if necessary, emergency responders. Control

personal contact by wearing appropriate PPE. Prevent spillage from entering drains or

water courses.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Wash the affected area with soap and water.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Rinse mouth with water and seek medical advice.

Disposal Plan
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Proper disposal of Folic Acid-d2 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Material: Dispose of waste material in accordance with national and local

regulations. Do not mix with other waste and leave chemicals in their original containers if

possible.

Contaminated Materials: PPE and other materials contaminated with Folic Acid-d2 should

be placed in a sealed, labeled container for disposal.

Empty Containers: Handle uncleaned containers as you would the product itself.

General Guidance: For non-hazardous substances like Folic Acid, at-home disposal

guidance for unused medicines can be adapted for small research quantities where

permitted. This involves mixing the substance with an undesirable material like coffee

grounds or cat litter, placing it in a sealed plastic bag, and disposing of it in the trash.

However, for laboratory settings, always follow your institution's specific waste disposal

protocols.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of Folic Acid, which are

expected to be very similar for Folic Acid-d2.

Property Value

Molecular Formula C19H19N7O6 (for Folic Acid)

Molecular Weight 441.4 g/mol (for Folic Acid)

Appearance Yellow-orange powder solid

Melting Point 250 °C / 482 °F

pH 4.0 - 4.8

Solubility No information available

Stability Stable under normal conditions; light sensitive.
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By following these guidelines, researchers can safely handle Folic Acid-d2, minimizing risks

and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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